Cas no 51863-62-8 (6-(4-Bromophenyl)-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-(4-Bromophenyl)-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile
• CAS No: 51863-62-8
• MF: C₁₈H₁₁BrN₂O
• MW: 351.196743249893
• CID: 4828279
• Update Time: 2025-10-30

6-(4-Bromophenyl)-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-BROMOPHENYL)-2-OXO-4-PHENYL-1,2-DIHYDROPYRIDINE-3-CARBONITRILE
• 6-(4-Bromophenyl)-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C18H11BrN2O/c19-14-8-6-13(7-9-14)17-10-15(12-4-2-1-3-5-12)16(11-20)18(22)21-17/h1-10H,(H,21,22)
• InChI Key： OBUFZKRFNYRUQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(=C(C#N)C(N1)=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 555
• XLogP3: 3.6
• Topological Polar Surface Area: 52.9

Additional information on 6-(4-Bromophenyl)-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile

Introduction to 6-(4-Bromophenyl)-2-Oxo-4-Phenyl-1,2-Dihydropyridine-3-Carbonitrile (CAS No. 51863-62-8)

The compound 6-(4-Bromophenyl)-2-Oxo-4-Phenyl-1,2-Dihydropyridine-3-Carbonitrile (CAS No. 51863-62-8) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a dihydropyridine ring system, a nitrile group, and brominated aromatic substituents. Recent studies have highlighted its role in the development of novel drug candidates and advanced materials due to its versatile reactivity and stability under various conditions.

The molecular structure of this compound is defined by the presence of a dihydropyridine ring, which serves as a central scaffold for various functional groups. The 4-Bromophenyl substituent introduces electronic and steric effects that enhance the molecule's reactivity in synthetic transformations. Additionally, the oxo group at position 2 contributes to the compound's ability to participate in redox reactions, making it an attractive candidate for applications in electrochemistry and catalysis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, researchers have employed transition-metal-catalyzed coupling reactions, such as the Stille coupling and Suzuki coupling, to construct the dihydropyridine framework with high precision. These methods not only ensure the scalability of the synthesis but also allow for fine-tuning of the substituents to achieve desired properties.

The application of 6-(4-Bromophenyl)-2-Oxo-4-Phenyl-1,2-Dihydropyridine-3-Carbonitrile in drug discovery has been a focal point of recent investigations. Its ability to modulate key biological targets, such as kinases and ion channels, has been demonstrated in several preclinical studies. For example, a study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against a panel of kinases associated with cancer progression. Furthermore, its nitrile group has been shown to enhance bioavailability and pharmacokinetic properties when incorporated into drug candidates.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The dihydropyridine ring system is known for its ability to form stable coordination complexes with transition metals, making it an ideal component for designing new materials with tailored electronic properties. Recent research has explored its use as a building block for metalloorganic frameworks (MOFs) and coordination polymers, which hold promise for gas storage and catalytic applications.

The safety profile of 6-(4-Bromophenyl)-2-Oxo-4-Phenyl-1,2-Dihydropyridine-3-Carbonitrile has also been evaluated in accordance with regulatory guidelines. Acute toxicity studies indicate that it exhibits low toxicity when administered at therapeutic doses, making it suitable for further development as a drug candidate. However, long-term toxicity studies are currently underway to assess its safety profile comprehensively.

In conclusion, 6-(4-Bromophenyl)-2-Oxo-4-Phenyl-1,2-Dihydropyridine-3-Carbonitrile (CAS No. 51863-62-8) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.